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Compound of Interest

Compound Name:
Methylaminoacetonitrile

hydrochloride

Cat. No.: B1295143 Get Quote

Application Note: Synthesis of
Methylaminoacetonitrile Hydrochloride
Audience: Researchers, scientists, and drug development professionals.

Introduction
Methylaminoacetonitrile hydrochloride is a key intermediate in the synthesis of various

pharmaceuticals and organic compounds.[1][2][3] This document provides a detailed protocol

for the synthesis of Methylaminoacetonitrile hydrochloride, summarizing key data and

experimental procedures. The described method is based on the reaction of methylamine

hydrochloride, formaldehyde, and sodium cyanide, followed by conversion to the hydrochloride

salt.[4][5]

Chemical Properties and Data
A summary of the key physical and chemical properties of Methylaminoacetonitrile
hydrochloride is presented in the table below.
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Property Value

CAS Number 25808-30-4

Molecular Formula C₃H₇N₂Cl[1]

Molecular Weight 106.56 g/mol [1]

Appearance White to off-white crystalline powder[1]

Melting Point 103-106 °C[2][3]

Solubility
Readily soluble in water and polar organic

solvents (e.g., methanol, ethanol)[1]

Purity (Assay) ≥ 98.0% (HPLC)[1]

Experimental Protocol
This protocol is divided into two main stages: the synthesis of methylaminoacetonitrile and its

subsequent conversion to methylaminoacetonitrile hydrochloride.[5]

Materials:

Methylamine hydrochloride

Formaldehyde (37% solution)

Sodium cyanide

3-Mercaptopropionic acid (catalyst)[1][5]

Hydrochloric acid

Anhydrous ethanol

Water

Equipment:

Four-neck round-bottom flask
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Stirrer (mechanical or magnetic)

Dropping funnel

Thermometer

Cooling bath (ice-salt or other)

pH meter or pH indicator strips

Filtration apparatus (e.g., Büchner funnel)

Drying oven or vacuum desiccator

Procedure:

Part 1: Synthesis of Methylaminoacetonitrile[5]

In a four-neck round-bottom flask equipped with a stirrer, thermometer, and dropping funnel,

add methylamine hydrochloride, a 30% formaldehyde solution, and 3-mercaptopropionic

acid.[5]

Stir the mixture for 30 minutes at room temperature.[5]

Cool the reaction mixture to below 0 °C using a cooling bath.[5]

Slowly add a 30% aqueous solution of sodium cyanide via the dropping funnel, ensuring the

temperature is maintained at 0 °C. The addition should take approximately 2-3 hours.[5]

After the addition is complete, continue stirring the reaction mixture at a temperature below 0

°C for an additional 30 to 60 minutes.[5]

Allow the mixture to stand, which will result in the separation of layers. The upper layer

contains the desired methylaminoacetonitrile.[5]

Part 2: Preparation of Methylaminoacetonitrile Hydrochloride[5]
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In a separate four-neck flask, add anhydrous ethanol and the methylaminoacetonitrile

obtained from the previous step.[5]

Cool the mixture to below 10 °C.[5]

While stirring, slowly add hydrochloric acid in ethanol. Monitor the pH of the solution,

continuing the addition until the pH reaches 1-2.[5]

Slowly warm the reaction mixture to 80 °C and maintain this temperature for 30 minutes.[5]

Cool the mixture to 0-5 °C and hold at this temperature for 30 minutes to allow for

crystallization.[5]

Filter the resulting solid product and wash it with cold anhydrous ethanol.[5]

Dry the product to obtain methylaminoacetonitrile hydrochloride.[5]

Experimental Workflow Diagram

Part 1: Synthesis of Methylaminoacetonitrile
Part 2: Preparation of Hydrochloride Salt

1. Charge Reactor:
- Methylamine HCl

- Formaldehyde
- 3-Mercaptopropionic acid

2. Stir at Room Temp
(30 min) 3. Cool to < 0 °C 4. Add NaCN Solution

(2-3 hours, < 0 °C)
5. Stir at < 0 °C

(30-60 min) 6. Layer Separation Methylaminoacetonitrile
(Upper Layer) 1. Dissolve in Anhydrous EthanolTransfer 2. Cool to < 10 °C 3. Add HCl in Ethanol

(to pH 1-2)
4. Heat to 80 °C

(30 min)
5. Cool to 0-5 °C

(30 min, Crystallization) 6. Filter and Wash 7. Dry Product Methylaminoacetonitrile HCl
(Final Product)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Methylaminoacetonitrile Hydrochloride.

Safety Precautions
Sodium Cyanide: This substance is highly toxic. Handle with extreme caution in a well-

ventilated fume hood. Avoid contact with skin, eyes, and inhalation. In case of contact, seek

immediate medical attention.
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Formaldehyde: This is a known carcinogen and irritant. Handle in a fume hood and wear

appropriate personal protective equipment (PPE), including gloves and safety glasses.

Hydrochloric Acid: This is a corrosive substance. Avoid contact with skin and eyes. Handle

with appropriate PPE.

General Precautions: Always wear appropriate PPE, including a lab coat, safety glasses, and

gloves, when performing this synthesis. Ensure good ventilation. Dispose of all chemical

waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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